Cas no 2757955-49-8 (7-Bromoisoquinolin-1-yl 4-methylbenzene-1-sulfonate)

• Product Name: 7-Bromoisoquinolin-1-yl 4-methylbenzene-1-sulfonate
• CAS No: 2757955-49-8
• MF: C₁₆H₁₂BrNO₃S
• MW: 378.240382194519
• CID: 5968873
• PubChem ID: 165762713
• Update Time: 2025-06-14

7-Bromoisoquinolin-1-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 7-bromoisoquinolin-1-yl 4-methylbenzene-1-sulfonate
• EN300-37153269
• 2757955-49-8
• 7-Bromoisoquinolin-1-yl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C16H12BrNO3S/c1-11-2-6-14(7-3-11)22(19,20)21-16-15-10-13(17)5-4-12(15)8-9-18-16/h2-10H,1H3
• InChI Key： CDMUROMKWNEVBN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=CN=C(C=2C=1)OS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 376.97213g/mol
• Monoisotopic Mass: 376.97213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 64.6Ų

Additional information on 7-Bromoisoquinolin-1-yl 4-methylbenzene-1-sulfonate

Research Brief on 7-Bromoisoquinolin-1-yl 4-methylbenzene-1-sulfonate (CAS: 2757955-49-8): Recent Advances and Applications

7-Bromoisoquinolin-1-yl 4-methylbenzene-1-sulfonate (CAS: 2757955-49-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique isoquinoline and sulfonate functional groups, has demonstrated potential in various applications, including drug discovery, enzyme inhibition, and targeted therapeutics. Recent studies have explored its synthesis, mechanism of action, and biological activity, positioning it as a promising candidate for further research and development.

Recent advancements in the synthesis of 7-Bromoisoquinolin-1-yl 4-methylbenzene-1-sulfonate have focused on optimizing yield and purity while minimizing byproducts. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic approach using palladium-based catalysts, which improved the efficiency of the bromination step. This method not only enhanced the scalability of production but also reduced environmental impact, aligning with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing.

In terms of biological activity, 7-Bromoisoquinolin-1-yl 4-methylbenzene-1-sulfonate has shown notable inhibitory effects on specific kinases involved in inflammatory pathways. Research conducted by the University of Cambridge (2024) revealed that this compound selectively targets the JAK-STAT signaling pathway, which is implicated in autoimmune diseases such as rheumatoid arthritis. The study utilized in vitro assays and molecular docking simulations to elucidate the binding affinity and specificity of the compound, providing a foundation for future in vivo studies.

Another area of interest is the potential application of 7-Bromoisoquinolin-1-yl 4-methylbenzene-1-sulfonate in cancer therapy. A collaborative study between MIT and the Dana-Farber Cancer Institute (2024) investigated its role as a proteolysis-targeting chimera (PROTAC) degrader. The compound demonstrated the ability to selectively degrade oncogenic proteins, such as BRD4, in leukemia cell lines. These findings suggest its utility as a novel therapeutic agent, particularly for hematological malignancies resistant to conventional treatments.

Despite these promising results, challenges remain in the clinical translation of 7-Bromoisoquinolin-1-yl 4-methylbenzene-1-sulfonate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's versatility and demonstrated efficacy in multiple biological contexts underscore its potential as a valuable tool in chemical biology and drug development.

In conclusion, 7-Bromoisoquinolin-1-yl 4-methylbenzene-1-sulfonate (CAS: 2757955-49-8) represents a compelling area of research with broad implications for medicinal chemistry and therapeutics. Continued exploration of its synthesis, mechanism, and applications will likely yield significant contributions to the field, paving the way for innovative treatments and targeted therapies.